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Compound of Interest

Compound Name:
4-Bromo-1,2-dihydropyridazine-

3,6-dione

Cat. No.: B103161 Get Quote

An In-depth Technical Guide on 4-Bromo-1,2-dihydropyridazine-3,6-dione For professionals

in research, chemical sciences, and drug development, a precise understanding of a

compound's molecular characteristics is fundamental. This document provides a concise

technical overview of 4-Bromo-1,2-dihydropyridazine-3,6-dione, focusing on its molecular

formula and weight.

Molecular Data Summary
The fundamental molecular properties of 4-Bromo-1,2-dihydropyridazine-3,6-dione are

summarized in the table below. This information is critical for stoichiometric calculations,

analytical characterization, and integration into computational models.

Parameter Value

Molecular Formula C₄H₃BrN₂O₂[1][2][3][4]

Molecular Weight 190.98 g/mol [1][2][3][4]

CAS Number 15456-86-7[1][2]

Experimental Protocols
The determination of the molecular weight and formula of 4-Bromo-1,2-dihydropyridazine-
3,6-dione is typically achieved through a combination of mass spectrometry and elemental
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analysis.

Mass Spectrometry:

Objective: To determine the mass-to-charge ratio of the molecule, which provides the

molecular weight.

Methodology:

A sample of 4-Bromo-1,2-dihydropyridazine-3,6-dione is introduced into a mass

spectrometer.

The sample is ionized, often using techniques such as Electrospray Ionization (ESI) or

Matrix-Assisted Laser Desorption/Ionization (MALDI).

The resulting ions are accelerated and separated based on their mass-to-charge ratio in a

magnetic or electric field.

A detector measures the abundance of ions at each mass-to-charge ratio, generating a

mass spectrum. The peak corresponding to the molecular ion provides the molecular

weight.

Elemental Analysis:

Objective: To determine the empirical formula by quantifying the percentage composition of

each element (Carbon, Hydrogen, Bromine, Nitrogen, Oxygen).

Methodology:

A precisely weighed sample of the compound is combusted in a controlled environment.

The combustion products (CO₂, H₂O, N₂, etc.) are collected and measured.

The percentage of each element in the original sample is calculated from the masses of

the combustion products.

The empirical formula is determined from these percentages. The molecular formula is

then established by comparing the empirical formula weight with the molecular weight
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obtained from mass spectrometry.

Logical Workflow for Compound Characterization
The following diagram illustrates the logical workflow for determining the molecular formula and

weight of a chemical compound like 4-Bromo-1,2-dihydropyridazine-3,6-dione.
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Workflow for Molecular Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b103161?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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